Methoxycarbonyl-1,4-benzoquinone

• CAS No.: 3958-79-0
• Molecular Formula: C8H6O4
• Molecular Weight: 166.13 g/mol
• IUPAC Name: methyl 3,6-dioxocyclohexa-1,4-diene-1-carboxylate
• InChI: InChI=1S/C8H6O4/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
• InChI Key: LSFYMYHEOPWITI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=O)C=CC1=O

Description

Methoxycarbonyl-1,4-benzoquinone is a useful research compound. Its molecular formula is C8H6O4 and its molecular weight is 166.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.2 g (0.00119 mol) of methyl gentisate (14), 0.2 g (0.0014 mol) of potassium carbonate and 0.6 g (0.0026 mol) of silver oxide in 10 mL of benzene (freshly distilled) was stirred at 50° C. (bath temperature) under argon for 10 min under dark. The reaction mixture was cooled to room temperature, filtered through Celite, rinsed with small amount of ether, concentrated on a rotary evaporator and then under vacuum to give 0.198 g (100% yield) of methoxycarbonyl-1,4-benzoquinone (15); 1H NMR (CDCl3) d 7.13 (s, 1H, C3 H), 6.84 (s, 2H, C5,6 Hs), 3.92 (s, 3H, OMe). The proton NMR spectrum indicates the material is about 100% pure and is used in the next step without purification.